DPPC-d13

• Molecular Formula: C40H80NO8P
• Molecular Weight: 747.1 g/mol
• InChI: InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i3D3,4D3,5D3,34D2,35D2
• InChIKey: KILNVBDSWZSGLL-QZDIQHKFSA-N

DPPC-d13: Headgroup-Deuterated DPPC Profile

1,2-Dipalmitoyl-sn-glycero-3-phosphocholine-d13 (DPPC-d13) is a deuterated phospholipid where all thirteen hydrogens in the choline headgroup are replaced with deuterium, while the palmitoyl chains remain non-deuterated [1]. This compound, also known as 16:0 PC-d13, has the systematic name 1,2-dipalmitoyl-sn-glycero-3-phosphocholine-1,1,2,2-d4-N,N,N-trimethyl-d9, with a molecular weight of 747.12 g/mol and a purity >99% (TLC) from commercial sources . As a stable isotope-labeled analog of DPPC, a primary component of pulmonary surfactant, DPPC-d13 is primarily employed as a research tool in membrane biophysics to provide selective contrast in techniques like neutron scattering and NMR spectroscopy [2].

1 Headgroup-specific deuterium labeling provides selective neutron scattering and NMR contrast

2 Non-deuterated palmitoyl chains preserve native acyl-chain environment

3 High-purity lot for membrane biophysics research requiring defined isotopic composition

• [1] Ma Y, et al. Effect of deuteration on a phosphatidylcholine lipid monolayer structure: New insights from vibrational sum-frequency generation spectroscopy. Colloids and Surfaces B: Biointerfaces. 2022;218:112742. View Source
• [2] Bryant G, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source

DPPC-d13: Headgroup-Specific Resolution Over Analogs

The substitution of DPPC-d13 with generic DPPC, or even other deuterated DPPC analogs, fails in experiments where regional molecular contrast is required. Non-deuterated DPPC offers no isotopic distinction, rendering it invisible to techniques that rely on H/D contrast [1]. Conversely, chain-deuterated analogs like DPPC-d62, while useful for highlighting the hydrophobic core, produce a fundamentally different neutron scattering length density profile compared to DPPC-d13 [2]. Critically, the act of headgroup deuteration itself is not a benign label; it significantly alters the biophysical properties of the lipid monolayer, specifically increasing headgroup hydration and altering its phase behavior, an effect not observed with chain-deuterated lipids [3]. Therefore, selecting DPPC-d13 is a functional choice driven by the need for specific spatial information and a predictable, albeit altered, physical chemistry profile.

! Non-deuterated DPPC provides no isotopic contrast and cannot be detected by H/D-dependent techniques

! Chain-deuterated DPPC-d62 targets the hydrophobic core, producing a fundamentally different scattering length density profile

! Headgroup deuteration alters monolayer hydration and phase behavior; effects may not transfer from non-deuterated or chain-deuterated analogs

• [1] Kučerka N, et al. Lipid Bilayer Structure Determined by the Simultaneous Analysis of Neutron and X-Ray Scattering Data. Biophysical Journal. 2008;95(5):2356-2367. View Source
• [2] Bryant G, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source
• [3] Ma Y, et al. Effect of deuteration on a phosphatidylcholine lipid monolayer structure: New insights from vibrational sum-frequency generation spectroscopy. Colloids and Surfaces B: Biointerfaces. 2022;218:112742. View Source

DPPC-d13: Quantitative Performance Evidence

Headgroup Deuteration for Sub-Angstrom Neutron Scattering

DPPC-d13 provides a unique neutron scattering contrast profile specifically for the lipid headgroup region, which is unattainable with non-deuterated DPPC. While DPPC alone offers only a single, uniform contrast, the use of DPPC-d13 alongside chain-deuterated analogs like DPPC-d62 and DPPC-d9 enables the deconvolution of scattering data into distinct spatial components of the bilayer [1].

Sub-Å Neutron Scattering

Head-to-head

Enables lipid area determination: A = 63.0 Ų, uncertainty 1 Ų (DPPC at 50°C)

Supports validation of molecular dynamics simulations and lipid-protein interaction models

Requires simultaneous fitting with multiple isotopic contrasts (DPPC-d62, DPPC-d13, DPPC-d9)

Evidence Dimension	Spatial contrast resolution in neutron scattering
Target Compound Data	Provides specific contrast for the choline headgroup region
Comparator Or Baseline	Non-deuterated DPPC (provides no isotopic contrast); DPPC-d62 (provides contrast for acyl chains)
Quantified Difference	The use of DPPC-d13 with other analogs enabled the determination of the lipid molecular surface area for DPPC at 50°C to A = 63.0 Ų with an estimated uncertainty of 1 Ų.
Conditions	Fully hydrated fluid-phase DPPC bilayers at 50°C, analyzed by simultaneous fitting of X-ray and neutron scattering data using multiple solvent and lipid isotopic contrasts (DPPC-d62, DPPC-d13, DPPC-d9).

Why This Matters

This level of precision in determining molecular surface area, enabled by headgroup-specific contrast, is critical for validating molecular dynamics simulations and understanding lipid-protein interactions.

• [1] Kučerka N, et al. Lipid Bilayer Structure Determined by the Simultaneous Analysis of Neutron and X-Ray Scattering Data. Biophysical Journal. 2008;95(5):2356-2367. View Source

Direct Lipid Flip-Flop Kinetics by 1H NMR

DPPC-d13 is essential for quantifying the transbilayer movement (flip-flop) of DPPC, a measurement impossible with non-deuterated lipids due to the lack of a spectroscopic handle. By incorporating headgroup-protiated DPPC into vesicles composed of headgroup-deuterated DPPC-d13, researchers can selectively monitor the choline proton resonance of the protiated lipid as it moves between bilayer leaflets [1].

Flip-Flop Kinetics

Head-to-head

Activation energy Ea = 122 kJ mol⁻¹ for fluid-phase flip-flop; no detectable gel-phase flip-flop over 250 h

Enables measurement of transbilayer movement in vesicles, resolving discrepancies with solid-supported bilayer data

Method uses DPPC-d13 as NMR-silent matrix with paramagnetic shift reagent

Evidence Dimension	Rate of phospholipid transbilayer diffusion (flip-flop)
Target Compound Data	Enabled determination of flip-flop kinetics for fluid-phase DPPC (activation energy Ea = 122 kJ mol⁻¹) and demonstrated no detectable flip-flop for gel-phase DPPC over 250 h.
Comparator Or Baseline	Non-deuterated DPPC (cannot distinguish between inner and outer leaflet lipids, rendering kinetic measurements impossible).
Quantified Difference	The experimental design using DPPC-d13 as a 'silent' matrix allowed for the first unambiguous measurement of these rates in vesicles, resolving a discrepancy with solid-supported bilayer studies where rates were found to be several orders of magnitude faster.
Conditions	Large unilamellar vesicles (LUVs) in both gel (Lβ') and fluid (Lα) phases, monitored by 1H NMR with a paramagnetic shift reagent.

Why This Matters

Understanding and quantifying flip-flop rates is fundamental to membrane asymmetry, drug delivery, and cellular signaling; DPPC-d13 provides the only viable method for measuring these rates in vesicle systems.

• [1] Marquardt D, et al. 1H NMR Shows Slow Phospholipid Flip-Flop in Gel and Fluid Bilayers. Langmuir. 2017;33(15):3731-3741. View Source

Headgroup Deuteration Alters Monolayer Hydration

The deuteration of the choline headgroup in DPPC-d13 is not a passive label; it actively changes the lipid's biophysical properties compared to protiated DPPC. Vibrational Sum-Frequency Generation (VSFG) spectroscopy reveals that the deuterated headgroup maintains a significantly more hydrated state and resists dehydration induced by calcium ions, an effect not observed for non-deuterated or chain-deuterated DPPC [1].

Monolayer Hydration

Head-to-head

Phosphate group remained well-hydrated; resisted Ca²⁺-induced dehydration vs. protiated DPPC

Reported hydration bias requires careful interpretation; proxy with altered headgroup properties

VSFG spectroscopy at D₂O/air interface; hydration changes monitored via phosphate symmetric stretch

Evidence Dimension	Headgroup hydration state
Target Compound Data	The phosphate group in DPPC-d13 monolayers remained well-hydrated, and the monolayer resisted dehydration upon addition of calcium ions (Ca²⁺).
Comparator Or Baseline	Protiated DPPC (showed expected dehydration of the phosphate group under the same conditions).
Quantified Difference	Qualitatively, the VSFG signal for the phosphate symmetric stretching vibration indicated a marked reduction in dehydration for DPPC-d13 compared to DPPC.
Conditions	DPPC monolayers at the D₂O/air interface probed by VSFG spectroscopy; hydration assessed by changes in the phosphate symmetric stretching vibration signal upon monolayer compression and addition of Ca²⁺.

Why This Matters

This finding is crucial for interpreting spectroscopic data and modeling membrane interactions. Researchers must account for the fact that DPPC-d13 is a proxy that introduces a bias towards a more hydrated, calcium-resistant headgroup state.

• [1] Ma Y, et al. Effect of deuteration on a phosphatidylcholine lipid monolayer structure: New insights from vibrational sum-frequency generation spectroscopy. Colloids and Surfaces B: Biointerfaces. 2022;218:112742. View Source

Headgroup Deuteration Alters Lamellar Spacing and Bilayer Thickness

Deuteration of the lipid headgroup, as in DPPC-d13, has a measurable and opposing structural consequence compared to chain deuteration. Neutron diffraction studies show that while deuterated chains cause a reduction in bilayer thickness, deuterated headgroups like in DPPC-d13 cause a small but significant increase in lamellar repeat spacing and bilayer thickness relative to protiated DPPC [1].

Lamellar Spacing

Class-level

Headgroup-deuterated lipids increase lamellar repeat spacing and bilayer thickness vs. protiated DPPC; chain-deuterated analogs decrease both

Deuteration position alters structural measurement; requires systematic validation and experimental design review

Class-level inference from neutron diffraction of DOPC/DPPC multilamellar stacks; magnitude condition-dependent

Evidence Dimension	Lamellar repeat spacing (d-spacing) and bilayer thickness
Target Compound Data	Observed effect for headgroup-deuterated lipids (including DPPC-d13) is an increase in lamellar repeat spacing and bilayer thickness.
Comparator Or Baseline	Protiated DPPC; chain-deuterated DPPC (DPPC-d62) which caused a reduction in d-spacing and thickness.
Quantified Difference	The study states that deuterated chains cause a reduction, while deuterated headgroups cause an increase. The exact magnitude is condition-dependent but represents a statistically significant, systematic difference.
Conditions	Oriented multilamellar stacks of DOPC and DPPC in the fluid phase at reduced hydration, measured by neutron diffraction with contrast variation.

Why This Matters

For high-resolution structural studies (e.g., determining lipid area or membrane thickness), the choice of deuteration position is not arbitrary. Using DPPC-d13 instead of DPPC-d62 will yield a systematically different structural measurement, which must be accounted for in experimental design and interpretation.

• [1] Bryant G, et al. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. Colloids and Surfaces B: Biointerfaces. 2019;177:196-203. View Source

DPPC-d13: Recommended Applications

High-Resolution Neutron and X-ray Scattering of Model Membranes

For researchers building quantitative molecular models of lipid bilayers, DPPC-d13 is an indispensable tool. Its headgroup-specific deuteration provides a unique neutron scattering contrast that is orthogonal to that of DPPC-d62. When used together, these isotopologues enable the spatial deconvolution of bilayer structure into distinct component groups, allowing for the precise determination of parameters like lipid area (e.g., A = 63.0 Ų for DPPC at 50°C) with sub-angstrom accuracy [1]. This level of detail is unattainable with non-deuterated lipids or any single deuterated analog, making DPPC-d13 a required component for validating molecular dynamics simulations and studying the effects of peptides or drugs on specific bilayer regions.

Quantifying Lipid Flip-Flop by 1H NMR

DPPC-d13 is uniquely suited for experiments designed to measure the rate of lipid flip-flop, a fundamental and slow process in cell membranes. In this application, a small amount of protiated DPPC is introduced into the outer leaflet of vesicles made from DPPC-d13. The deuterated matrix is 'NMR-silent' for the choline protons, allowing the time-dependent migration of the protiated DPPC signal from the outer to the inner leaflet to be unambiguously tracked and quantified using 1H NMR [2]. This methodology, which cannot be performed with non-deuterated lipids, has revealed that flip-flop in gel-phase vesicles is slower than 250 hours, a finding with direct implications for the stability of lipid-based drug delivery systems.

VSFG Spectroscopy for Lipid Monolayer Studies

When using VSFG to probe the structure and hydration of lipid monolayers, DPPC-d13 offers a distinct advantage. Its deuterated headgroup effectively 'turns off' the vibrational signal from the choline methyl groups, simplifying complex spectra and preventing band overlap [3]. This allows researchers to selectively probe other vibrational modes, such as those of the phosphate group or interfacial water, with greater clarity. However, it is critical to note that this deuteration actively modifies the system's biophysics: DPPC-d13 monolayers exhibit enhanced hydration and resistance to calcium-induced dehydration compared to protiated DPPC, a factor that must be carefully accounted for in data interpretation.

DPPC Quantification in Lipidomics by Mass Spectrometry

In quantitative lipidomics workflows, DPPC-d13 serves as the optimal internal standard for the absolute quantification of endogenous DPPC. Its chemical properties are nearly identical to the target analyte, ensuring co-elution and similar ionization efficiency in LC-MS/MS, yet its mass shift (Δm/z ≈ +13 Da) allows for complete separation in the mass analyzer . This use is supported by its high commercial purity (>99%), which is essential for generating accurate and reproducible calibration curves and ensuring the reliability of lipid concentration data in biological samples.

Application

Selection Property

Validation Focus

Neutron & X-ray scattering model membranes

Headgroup-specific neutron contrast orthogonal to DPPC-d62

Validate molecular simulations and bilayer structural parameters

Lipid flip-flop kinetics by ¹H NMR

NMR-silent headgroup matrix for protiated lipid tracking

Membrane asymmetry and drug delivery carrier stability research

VSFG monolayer spectroscopy

Deuterated headgroup turns off choline methyl signal

Interpretation of hydration and calcium resistance bias

LC-MS/MS lipidomics quantification

Co-eluting ISTD with ~13 Da mass shift for DPPC

Calibration curve accuracy and endogenous DPPC quantification

• [1] Kučerka N, et al. Lipid Bilayer Structure Determined by the Simultaneous Analysis of Neutron and X-Ray Scattering Data. Biophysical Journal. 2008;95(5):2356-2367. View Source
• [2] Marquardt D, et al. 1H NMR Shows Slow Phospholipid Flip-Flop in Gel and Fluid Bilayers. Langmuir. 2017;33(15):3731-3741. View Source
• [3] Ma Y, et al. Effect of deuteration on a phosphatidylcholine lipid monolayer structure: New insights from vibrational sum-frequency generation spectroscopy. Colloids and Surfaces B: Biointerfaces. 2022;218:112742. View Source